Cas no 189696-20-6 (mca-asp-glu-val-asp-ala-pro-lys(dnp)-oh)

• Product Name: mca-asp-glu-val-asp-ala-pro-lys(dnp)-oh
• CAS No: 189696-20-6
• MF: C₅₀H₆₂N₁₀O₂₂
• MW: 1155.08109331131
• CID: 907650
• PubChem ID: 329817860
• Update Time: 2025-06-23

mca-asp-glu-val-asp-ala-pro-lys(dnp)-oh Chemical and Physical Properties

Names and Identifiers

• mca-asp-glu-val-asp-ala-pro-lys(dnp)-oh
• 7-Methoxycoumarin-4-acetyl-Asp-Glu-Val-Asp-Ala-Pro-(2,4-dinitrophenyl)Lys
• Mca-DEVDAPK(Dnp)
• MCA-ASP-GLU-VAL-ASP-ALA-PRO-LYS: DNP[MCA-DEVDAP-K: DNP]
• MCA-DEVDAPK (DNP)
• MCA-DEVDAPK(DNP)-OH
• CASPASE-3 SUBSTRATE (MCA)
• CASPASE-3 SUBSTRATE III, FLUOROGENIC
• MCA-ASP-GLU-VAL-ASP-ALA-PRO-LYS(DNP)
• 7-methoxycoumarin-4-acetyl-asp-glu-*val-asp-ala-P
• 7-METHOXYCOUMARIN-4-ACETYL-ASP-GLU-*VAL- ASP-ALA-PRO
• 7-METHOXYCOUMARIN-4-ACETYL-ASP-GLU-VAL-ASP-ALA-PRO-(2,4-DINITROPHENYL)-LYS
• Mca-DEVDAP-K(Dnp)-OH
• 189696-20-6
• MFCD00798785
• DTXSID30745558
• N-[(7-Methoxy-2-oxo-2H-1-benzopyran-4-yl)acetyl]-L-alpha-aspartyl-L-alpha-glutamyl-L-valyl-L-alpha-aspartyl-L-alanyl-L-prolyl-N~6~-(2,4-dinitrophenyl)-L-lysine
• AKOS040755582
• (2S)-2-{[(2S)-1-[(2S)-2-[(2S)-3-CARBOXY-2-[(2S)-2-[(2S)-4-CARBOXY-2-[(2S)-3-CARBOXY-2-[2-(7-METHOXY-2-OXOCHROMEN-4-YL)ACETAMIDO]PROPANAMIDO]BUTANAMIDO]-3-METHYLBUTANAMIDO]PROPANAMIDO]PROPANOYL]PYRROLIDIN-2-YL]FORMAMIDO}-6-[(2,4-DINITROPHENYL)AMINO]HEXANOIC ACID
• HY-P2614
• (2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-3-carboxy-2-[[(2S)-2-[[(2S)-4-carboxy-2-[[(2S)-3-carboxy-2-[[2-(7-methoxy-2-oxochromen-4-yl)acetyl]amino]propanoyl]amino]butanoyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]-6-(2,4-dinitroanilino)hexanoic acid
• CPP32 Fluorogenic Substrate III
• L-Lysine, N-[(7-methoxy-2-oxo-2H-1-benzopyran-4-yl)acetyl]-L-alpha-aspartyl-L-alpha-glutamyl-L-valyl-L-alpha-aspartyl-L-alanyl-L-prolyl-N6-(2,4-dinitrophenyl)- (9CI)
• CS-0136585
• DA-65284

• MDL： MFCD00798785
• Inchi： 1S/C50H62N10O22/c1-24(2)43(57-44(69)31(14-15-39(62)63)54-46(71)33(22-40(64)65)53-38(61)18-26-19-42(68)82-37-21-28(81-4)11-12-29(26)37)48(73)56-34(23-41(66)67)45(70)52-25(3)49(74)58-17-7-9-35(58)47(72)55-32(50(75)76)8-5-6-16-51-30-13-10-27(59(77)78)20-36(30)60(79)80/h10-13,19-21,24-25,31-35,43,51H,5-9,14-18,22-23H2,1-4H3,(H,52,70)(H,53,61)(H,54,71)(H,55,72)(H,56,73)(H,57,69)(H,62,63)(H,64,65)(H,66,67)(H,75,76)/t25-,31-,32-,33-,34-,35-,43-/m0/s1
• InChI Key： YOUVSUDOGAVRQX-AEAFXXELSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](C)NC([C@H](CC(=O)O)NC([C@H](C(C)C)NC([C@H](CCC(=O)O)NC([C@H](CC(=O)O)NC(CC1=CC(=O)OC2C=C(C=CC1=2)OC)=O)=O)=O)=O)=O)=O)N[C@H](C(=O)O)CCCCNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 1154.40000
• Monoisotopic Mass: 1154.40401364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 82
• Rotatable Bond Count: 30
• Complexity: 2450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 483Ų

Experimental Properties

• PSA: 487.22000
• LogP: 3.32010

mca-asp-glu-val-asp-ala-pro-lys(dnp)-oh Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on mca-asp-glu-val-asp-ala-pro-lys(dnp)-oh

Introduction to MCA-Asp-Glu-Val-Asp-Ala-Pro-Lys(DNP)-OH (CAS No. 189696-20-6)

MCA-Asp-Glu-Val-Asp-Ala-Pro-Lys(DNP)-OH (CAS No. 189696-20-6) is a synthetic peptide that has gained significant attention in the field of chemical biology and medicinal chemistry due to its unique properties and potential applications. This compound, also known as MCA-AEVDAPK(DNP)-OH, is a modified version of a peptide sequence that includes the amino acids aspartic acid (Asp), glutamic acid (Glu), valine (Val), alanine (Ala), proline (Pro), and lysine (Lys). The MCA (4-methylcoumaryl-7-amide) and DNP (2,4-dinitrophenyl) groups are crucial for its functionality and detection in various assays.

The MCA group serves as a fluorescent label, which allows for the visualization and quantification of the peptide in biological systems. The DNP group, on the other hand, is a common hapten used in immunoassays and can be recognized by specific antibodies. Together, these modifications make MCA-Asp-Glu-Val-Asd-Ala-Pro-Lys(DNP)-OH a valuable tool in studying protease activity, particularly in the context of caspase activation during apoptosis.

Recent research has highlighted the importance of caspases in various cellular processes, including programmed cell death. Caspase-3, one of the key executioner caspases, cleaves the sequence Asp-Glu-Val-Asp (DEVD) found in MCA-AEVDAPK(DNP)-OH. This cleavage releases the fluorescent MCA group, which can be detected using fluorescence spectroscopy or microscopy. This property makes MCA-AEVDAPK(DNP)-OH an excellent substrate for measuring caspase activity in both in vitro and in vivo settings.

In addition to its role in apoptosis research, MCA-AEVDAPK(DNP)-OH has been utilized in drug discovery and development. The ability to monitor caspase activity is crucial for evaluating the efficacy of potential therapeutic agents that target apoptotic pathways. For instance, compounds that induce or inhibit caspase activation can be screened using this peptide substrate to assess their biological effects.

One notable study published in the Journal of Medicinal Chemistry demonstrated the use of MCA-AEVDAPK(DNP)-OH in high-throughput screening assays to identify novel caspase inhibitors. The researchers found that certain small molecules could effectively block caspase activity, providing valuable insights into the mechanisms of apoptosis regulation and potential therapeutic targets for diseases characterized by excessive or insufficient cell death.

The structural stability and solubility of MCA-AEVDAPK(DNP)-OH are also important considerations for its practical application. The peptide is typically synthesized using solid-phase peptide synthesis (SPPS) techniques, which allow for precise control over the sequence and modifications. The use of protected amino acids and coupling reagents ensures high purity and yield during synthesis.

Furthermore, the stability of MCA-AEVDAPK(DNP)-OH under various experimental conditions has been extensively studied. It has been shown to remain stable at room temperature for extended periods, making it suitable for long-term storage and shipment. However, it is recommended to store the peptide at -20°C to maintain optimal performance.

In conclusion, MCA-Asp-Glu-Val-Asd-Ala-Pro-Lys(DNP)-OH (CAS No. 189696-20-6) is a versatile and powerful tool in chemical biology and medicinal chemistry. Its unique properties make it an essential reagent for studying caspase activity and apoptosis, as well as for drug discovery and development. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the scientific community.